Cas no 1804858-73-8 (3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde
• CAS No: 1804858-73-8
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4886768
• Update Time: 2025-06-08

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-6(9)3-1-5(13)4(2-12)11-7(3)10/h1-2,6,13H
• InChI Key： GQPMXWPQUWRSDM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(C=O)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde (CAS No. 1804858-73-8)

3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde (CAS No. 1804858-73-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, an iodo atom, and an aldehyde moiety, makes this molecule a versatile intermediate in the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, the utilization of fluorinated compounds has become increasingly prevalent in drug design, with many successful drugs on the market featuring fluorine atoms to optimize their efficacy and safety profiles. The hydroxy group in 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde further contributes to its reactivity, allowing for further functionalization through various chemical transformations such as oxidation, reduction, or etherification.

The iodo substituent at the 2-position of the pyridine ring adds another layer of complexity to this compound, enabling it to participate in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in synthetic organic chemistry and are widely employed in the construction of more complex molecular architectures. The aldehyde group at the 6-position provides a site for nucleophilic addition reactions, making it a valuable building block for the synthesis of heterocyclic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based scaffolds are found in numerous FDA-approved drugs, owing to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde positions it as a promising candidate for further exploration in this context.

One of the most exciting applications of this compound is its potential use in the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and dysregulation of their activity is associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these disorders effectively. The structural features of 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde, including its ability to undergo cross-coupling reactions and its compatibility with aldehyde-based chemistries, make it an ideal starting point for synthesizing kinase inhibitors.

In addition to its applications in oncology research, this compound has shown promise in other therapeutic areas. For instance, it can be used to develop antimicrobial agents by targeting bacterial enzymes or metabolic pathways. The unique combination of functional groups allows for the creation of derivatives with enhanced binding properties against microbial targets.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions. Advances in catalytic methods have made it possible to achieve these transformations more efficiently and with greater selectivity.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between this compound and biological targets. Molecular docking studies can predict how well 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde fits into active sites on proteins or enzymes, providing valuable insights into its mechanism of action.

The pharmaceutical industry has always been at the forefront of utilizing advanced chemical methodologies to discover new drugs. The development of novel heterocyclic compounds like 3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde exemplifies this commitment to innovation. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to push the boundaries of what is possible in drug discovery.

In conclusion,3-(Difluoromethyl)-5-hydroxy-2-iodopyridine-6-carboxaldehyde (CAS No. 1804858-73-8) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential therapeutic applications. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules, particularly those targeting kinases and other critical biological pathways.